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Compound of Interest

Compound Name: N,N'-Dimethylethylenediamine

Cat. No.: B021762

An In-depth Technical Guide to N,N'-Dimethylethylenediamine for Researchers and Drug
Development Professionals

N,N'-Dimethylethylenediamine (DMEDA) is a versatile diamine that serves as a crucial
building block and ligand in a multitude of applications, particularly within pharmaceutical and
materials science. Its unique structural and chemical properties make it an important
component in the synthesis of complex organic molecules and coordination compounds. This
guide provides an in-depth overview of its core properties, a detailed experimental protocol for
a key application, and a visual representation of the experimental workflow.

Core Properties of N,N'-Dimethylethylenediamine

N,N'-Dimethylethylenediamine, a colorless liquid with a characteristic fishy odor, is
appreciated for its high reactivity and ability to form stable complexes.[1] Below is a summary
of its key quantitative properties.
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Property Value

Molecular Formula CaHi12N:2
Molecular Weight 88.15 g/mol [1][2]
Density 0.819 g/mL
Boiling Point 119-120 °C

CAS Number 110-70-3

Application in Copper-Catalyzed C-N Cross-
Coupling Reactions

A significant application of N,N'-Dimethylethylenediamine in the pharmaceutical and drug
development sector is its use as a ligand in copper-catalyzed C-N cross-coupling reactions.[1]
These reactions are fundamental in the synthesis of aryl amines, which are prevalent motifs in
many pharmaceutical compounds. The diamine ligand plays a crucial role in stabilizing the
copper catalyst and facilitating the bond-forming process.

Experimental Protocol: Copper-Catalyzed Amidation of
Aryl Halides

The following protocol is a representative example of a copper-catalyzed C-N cross-coupling
reaction utilizing N,N'-Dimethylethylenediamine as a ligand for the synthesis of N-arylated
compounds.

Materials:

e Aryl halide (e.g., iodobenzene)
e Amine or amide nucleophile

o Copper(l) iodide (Cul)

e N,N'-Dimethylethylenediamine (DMEDA)
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e Potassium phosphate (K3sPOa4) as a base
e Anhydrous dioxane as the solvent
Procedure:

o To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add
copper(l) iodide (5 mol%), the aryl halide (1.0 equiv), the amine or amide (1.2 equiv), and
potassium phosphate (2.0 equiv).

o Evacuate and backfill the Schlenk tube with the inert gas three times.

e Add anhydrous dioxane via syringe, followed by the addition of N,N'-
Dimethylethylenediamine (10 mol%) via syringe.

o Seal the Schlenk tube and place it in a preheated oil bath at 110 °C.
« Stir the reaction mixture vigorously for 24 hours.

 After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter
through a pad of celite.

o Wash the filter cake with additional ethyl acetate.
o Concentrate the filtrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired N-
arylated compound.

This protocol provides a general framework, and the reaction conditions may require
optimization depending on the specific substrates used.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for the copper-
catalyzed C-N cross-coupling reaction described above.
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Caption: Experimental workflow for copper-catalyzed C-N cross-coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N'-Dimethylethylenediamine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021762#n-n-dimethylethylenediamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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